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Compound of Interest

Compound Name: Mayosperse 60

Cat. No.: B3258882 Get Quote

Technical Support Center: Mayosperse 60
Welcome to the technical support center for Mayosperse 60. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on optimizing

the concentration of Mayosperse 60 for achieving maximum dispersion stability in your

experiments. Here you will find answers to frequently asked questions, detailed troubleshooting

guides, and standardized experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is Mayosperse 60 and what is its primary function?

Mayosperse 60 is a cationic polymeric dispersant used to improve the stability of solid

particles suspended in a liquid medium.[1] Its primary function is to adsorb onto the surface of

particles, preventing them from aggregating or settling.[1] This is crucial in various applications,

including the formulation of pharmaceuticals, coatings, and inks, where uniform and stable

dispersions are required.

Q2: How does Mayosperse 60 stabilize dispersions?

Mayosperse 60 is a cationic polymer, meaning it carries a positive charge in solution. It

stabilizes particles through a combination of electrostatic and steric repulsion.
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Electrostatic Stabilization: The positively charged polymer chains of Mayosperse 60 adsorb

to the surface of particles, imparting a net positive surface charge. This causes the particles

to repel each other, preventing them from coming into close contact and aggregating.

Steric Stabilization: The long polymer chains of Mayosperse 60 extend from the particle

surface into the surrounding medium. When two particles approach each other, these

polymer layers create a physical barrier, preventing direct contact and subsequent

aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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